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Compound of Interest

Compound Name: Desmethyl Bosentan

Cat. No.: B193190 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Desmethyl Bosentan, a metabolite of the endothelin receptor

antagonist Bosentan. The following procedures are designed to ensure the safety of laboratory

personnel and to promote environmental stewardship. This guidance is intended for

researchers, scientists, and drug development professionals.

Desmethyl Bosentan is categorized as harmful if swallowed and its parent compound,

Bosentan, is suspected of damaging fertility or the unborn child.[1][2][3] Therefore, meticulous

adherence to proper disposal protocols is critical. All waste material must be disposed of in

accordance with national and local regulations.

Chemical and Physical Properties
A summary of the known physical and chemical properties of Desmethyl Bosentan is provided

in the table below. Understanding these properties is crucial for safe handling and disposal.
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Property Value

Molecular Formula C₂₆H₂₇N₅O₆S

Molecular Weight 537.59 g/mol

CAS Number 253688-61-8

Appearance Solid

Solubility Soluble in Methanol

Storage Store at -20°C in a freezer.

Hazardous Decomposition
Under fire conditions, may produce carbon

oxides, hydrogen sulfide, and nitrogen oxides.

Experimental Protocols: Disposal Procedure
The following step-by-step protocol outlines the recommended procedure for the disposal of

Desmethyl Bosentan.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including impervious gloves, protective clothing, and eye protection.

2. Waste Segregation and Collection:

Do not mix Desmethyl Bosentan waste with other waste streams.

Collect waste in its original container or a clearly labeled, sealed container.

For spills, collect the material by binding it or pumping it off. Avoid generating dust.

3. Container Management:

Keep waste containers tightly closed and store them in a designated, secure area.

Handle uncleaned containers with the same precautions as the product itself.

4. Disposal Route:
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Dispose of the contents and container at an approved waste disposal plant in accordance

with local, regional, and national regulations.

Do not allow the product to enter drains, surface water, or ground water.

5. Regulatory Compliance:

Pharmaceutical waste disposal is regulated by agencies such as the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).

It is the responsibility of the waste generator to ensure compliance with all applicable federal,

state, and local regulations.

Logical Workflow for Desmethyl Bosentan Disposal
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Desmethyl Bosentan.
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Start: Desmethyl Bosentan
Waste Generation

Step 1: Don Appropriate
Personal Protective Equipment (PPE)

Step 2: Segregate Waste
in Labeled, Sealed Container

Step 3: Store Securely
in Designated Area

Step 4: Identify Local, State,
& Federal Disposal Regulations

Step 5: Select Licensed
Waste Disposal Vendor

Step 6: Arrange for
Waste Collection & Transport

End: Compliant Disposal
at Approved Facility
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Caption: Disposal Workflow for Desmethyl Bosentan.
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This guidance is intended to supplement, not replace, institutional and regulatory protocols.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidance on pharmaceutical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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